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Compound of Interest

Compound Name: 3-Benzylthiazolium Bromide

Cat. No.: B1279896

An In-Depth Technical Guide to 3-Benzylthiazolium Bromide

Authored by: Gemini, Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It delves into the core physicochemical properties,
synthesis, reactivity, and applications of 3-Benzylthiazolium bromide, a versatile compound
at the intersection of synthetic catalysis and biochemical research. Our focus is on providing
not just data, but also the mechanistic rationale and practical insights essential for its effective
application in a laboratory setting.

Introduction: A Molecule of Dual Identity

3-Benzylthiazolium bromide is a quaternary ammonium salt that holds significant importance
in modern chemistry. Its structure, featuring a thiazolium ring N-substituted with a benzyl group,
positions it as a critical precursor to N-heterocyclic carbenes (NHCs), a class of
organocatalysts that has revolutionized synthetic chemistry.[1] Concurrently, its structural
similarity to the thiazolium core of thiamine (Vitamin B1) makes it a valuable tool in biochemical
studies, particularly for investigating thiamine pyrophosphate (TPP)-dependent enzymes and
for designing novel enzyme inhibitors.[2][3] This guide will explore both facets of this
compound, providing a robust foundation for its use in research and development.

Core Physicochemical Properties
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The fundamental properties of 3-Benzylthiazolium bromide are summarized below. Accurate
characterization is the bedrock of reproducible science, and these values serve as the primary
reference for quality control and experimental design.

Property Data Source

3-benzyl-1,3-thiazol-3-ium

IUPAC Name ] PubChem[4]
bromide

CAS Number 75066-50-1 PubChem[4]

Molecular Formula C10H10BrNS PubChem|[4]

Molecular Weight 256.16 g/mol PubChem[4]
White to light yellow crystalline

Appearance Chem-Impex[1]
powder

Melting Point 155 -159 °C Chem-Impex([1]

_ C1=CC=C(C=C1)C[N+]2=CSC

Canonical SMILES PubChem|[4]

=C2.[Br-]

Synthesis and Characterization: From Reagents to
Verified Product

The synthesis of 3-Benzylthiazolium bromide is a straightforward quaternization reaction.
Understanding this process is key to ensuring high purity and yield.

General Synthesis Protocol

The most common route involves the direct reaction of thiazole with benzyl bromide. The lone
pair of electrons on the nitrogen atom of the thiazole ring acts as a nucleophile, attacking the
electrophilic benzylic carbon of benzyl bromide and displacing the bromide ion.

Experimental Workflow: Synthesis of 3-Benzylthiazolium Bromide
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Reaction Setup

1. Combine Thiazole & Benzyl Bromide
in a suitable solvent (e.g., Toluene, Acetonitrile)

eat

2. Stir mixture at elevated temperature
(e.g., reflux) under inert atmosphere

Precipitation

Work-up &qurification

[3. Cool the reaction mixture]

to precipitate the product

:

(4. Filter the solid producD

:

[ 5. Wash with a non-polar solvent
( S

e.g., diethyl ether) to remove impuritie

:

@. Dry the product under Vacuum)

Characterization

Y
[7 . Confirm structure and purit}j

(NMR, IR, Melting Point)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzylthiazolium bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1279896#what-are-the-physical-and-chemical-
properties-of-3-benzylthiazolium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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